Cas no 1804437-07-7 (Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1804437-07-7
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4836718
• Update Time: 2025-10-31

Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H4F6INO3/c1-19-7(18)4-5(16)3(20-9(13,14)15)2-17-6(4)8(10,11)12/h2H,1H3
• InChI Key： AYKVITRPEXMWCK-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)(F)F)C=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate is a highly specialized organic compound with the CAS number 1804437-07-7. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry and agrochemical research due to their unique electronic properties and potential bioactivity. The molecule features a pyridine ring substituted with several electron-withdrawing groups, including an iodine atom at position 4, a trifluoromethoxy group at position 5, and a trifluoromethyl group at position 2. These substituents significantly influence the compound's physical and chemical properties, making it a valuable tool in various research and development applications.

The synthesis of Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative, which undergoes sequential substitution and functionalization steps to introduce the desired substituents. The presence of trifluoromethyl and trifluoromethoxy groups imparts high stability and lipophilicity to the molecule, while the iodine atom at position 4 serves as a potential site for further substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving yields.

In terms of application, Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate has shown promise in several areas. In medicinal chemistry, it has been explored as a lead compound for the development of novel kinase inhibitors and other therapeutic agents. Its unique structure allows for interactions with specific protein targets, making it a valuable tool in drug discovery programs. Additionally, this compound has been investigated for its potential use in agrochemicals, particularly as an herbicide or fungicide. The trifluorinated groups contribute to its resistance to metabolic degradation, enhancing its bioavailability and persistence in biological systems.

Recent studies have focused on optimizing the bioavailability of Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate through structural modifications. Researchers have employed computational modeling techniques to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into the design of more effective drug candidates with improved pharmacokinetic profiles.

The environmental impact of Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate has also been a topic of interest. Given its fluorinated nature, concerns about its persistence in the environment have led to investigations into its degradation pathways under various conditions. Recent findings suggest that while the compound is highly stable under normal conditions, it can undergo hydrolysis under specific pH conditions, leading to the formation of less toxic byproducts.

In conclusion, Methyl 4-iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate is a versatile compound with significant potential in both medicinal and agrochemical applications. Its unique structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is likely to play an increasingly important role in the creation of novel therapeutic agents and agricultural chemicals.